Cas no 1021258-00-3 (2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 1021258-00-3
• MF: C₂₂H₁₉ClN₄OS
• MW: 422.930462121964
• CID: 5381771
• Update Time: 2025-05-21

2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(2-phenylethyl)acetamide
• 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C22H19ClN4OS/c23-18-8-6-17(7-9-18)19-14-20-22(25-12-13-27(20)26-19)29-15-21(28)24-11-10-16-4-2-1-3-5-16/h1-9,12-14H,10-11,15H2,(H,24,28)
• InChI Key： NXAFZPCRFMOOOC-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(Cl)C=C3)C=C12

Additional information on 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide

Comprehensive Analysis of 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 1021258-00-3)

The compound 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide, identified by CAS No. 1021258-00-3, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyrazolo[1,5-a]pyrazine core with a 4-chlorophenyl substituent and a phenylethylacetamide side chain, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its unique molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide has surged due to their versatility in medicinal chemistry. This compound's sulfanyl and acetamide functionalities are key features that enhance its binding affinity to biological targets. As the pharmaceutical industry shifts toward personalized medicine, molecules with such tailored properties are increasingly valuable. Users searching for "pyrazolo[1,5-a]pyrazine derivatives" or "chlorophenyl-based acetamides" will find this compound highly relevant to their inquiries.

The synthesis of CAS No. 1021258-00-3 involves multi-step organic reactions, including S-alkylation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce such molecules with minimal environmental impact. This aligns with the broader trend of sustainable drug development, a hot topic in scientific communities.

From a pharmacological perspective, 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide exhibits promising bioactivity profiles. Preliminary studies suggest its potential in modulating kinase pathways, which are pivotal in various disease mechanisms. This has sparked interest among researchers investigating "small molecule inhibitors" or "kinase-targeted therapies." Additionally, its lipophilic nature and molecular weight make it a candidate for optimizing drug-like properties, a frequent search query among medicinal chemists.

In the context of drug repurposing, CAS No. 1021258-00-3 could offer new therapeutic avenues. Its structural similarity to known bioactive molecules opens possibilities for treating conditions beyond its initial scope. This aligns with the rising popularity of "multi-target drug discovery" and "polypharmacology," terms frequently searched in academic and industrial research databases. The compound's adaptability to various high-throughput screening platforms further enhances its appeal.

Quality control and regulatory compliance are paramount when working with 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide. Rigorous HPLC analysis and stability testing ensure its suitability for preclinical studies. As the industry moves toward data-driven drug development, integrating computational tools like molecular docking and QSAR modeling can accelerate the exploration of this compound's full potential. These methodologies are increasingly sought after in search engines, reflecting their importance in modern research.

In conclusion, 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 1021258-00-3) represents a compelling case study in the intersection of organic chemistry and drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset for researchers. By addressing trending topics like "kinase inhibitors" and "sustainable synthesis," this overview caters to both scientific curiosity and practical research needs, ensuring its relevance in contemporary discourse.